molecular formula C15H16O3S B8425151 2,2-Diphenylethyl methanesulfonate

2,2-Diphenylethyl methanesulfonate

Cat. No. B8425151
M. Wt: 276.4 g/mol
InChI Key: ONZCDBIGGVLWOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Diphenylethyl methanesulfonate is a useful research compound. Its molecular formula is C15H16O3S and its molecular weight is 276.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H16O3S

Molecular Weight

276.4 g/mol

IUPAC Name

2,2-diphenylethyl methanesulfonate

InChI

InChI=1S/C15H16O3S/c1-19(16,17)18-12-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3

InChI Key

ONZCDBIGGVLWOJ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCC(C1=CC=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 mL three-opening flask, 2,2-diphenyl ethanol (17 g, 86 mmol) was dissolved in 170 mL dichloromethane. To the flask was added triethylamine (13.03 g, 129 mmol). The resulting mixture was stirred at 0° C. for half an hour. To the resulting mixture was slowly added MsCl (11.92 g, 104 mmol) dropwisely. The reaction was conducted at 25° C. After the completion of reaction monitored by TLC, the reaction solution was washed with water thrice. The organic phase was dried over anhydrous sodium sulfate and evaporated to remove the solvent to produce 2,2-diphenylethyl methanesulfonate (23 g) in a yield of 96.78%.
Quantity
13.03 g
Type
reactant
Reaction Step One
Name
Quantity
11.92 g
Type
reactant
Reaction Step Two
Quantity
17 g
Type
reactant
Reaction Step Three
[Compound]
Name
three-opening
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
170 mL
Type
solvent
Reaction Step Three

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